9H-Xanthen-9-one, 7-chloro-1-hydroxy-

• CAS No.: 127731-62-8
• Molecular Formula: C13H7ClO3
• Molecular Weight: 246.64 g/mol
• IUPAC Name: 7-chloro-1-hydroxyxanthen-9-one
• InChI: InChI=1S/C13H7ClO3/c14-7-4-5-10-8(6-7)13(16)12-9(15)2-1-3-11(12)17-10/h1-6,15H
• InChI Key: RRLXMWSMRMNKQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)OC3=C(C2=O)C=C(C=C3)Cl)O

Description

9H-Xanthen-9-one, 7-chloro-1-hydroxy- is a substituted xanthone derivative characterized by a tricyclic aromatic scaffold. Xanthones are naturally occurring oxygenated heterocycles with a 9H-xanthen-9-one core, widely studied for their diverse pharmacological activities, including anti-inflammatory, antioxidant, and enzyme inhibitory properties. The compound features a hydroxyl group at position 1 and a chlorine atom at position 7, which significantly influence its physicochemical and biological behavior.

Comparison with Similar Compounds

Key Properties:

• Molecular Formula : C₁₃H₇ClO₃ (derived from the parent 1-hydroxy-9H-xanthen-9-one, C₁₃H₈O₃, with substitution of H by Cl at position 7).
• Molecular Weight : ~246.65 g/mol (calculated from parent compound, 212.2008 g/mol, + Cl atomic mass).
• Functional Groups : Hydroxyl (-OH, position 1), chloro (-Cl, position 7), and ketone (position 9).

Comparison with Similar Xanthone Derivatives

Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	logP (Calculated)	Key Properties
7-Chloro-1-hydroxy-9H-xanthen-9-one	Cl (C7), OH (C1)	C₁₃H₇ClO₃	~246.65	~3.1*	Moderate lipophilicity, polar hydroxyl group
1-Hydroxy-9H-xanthen-9-one	OH (C1)	C₁₃H₈O₃	212.20	2.65	Lower lipophilicity, base for derivatives
2,4,5-Trihydroxy-1-methoxy	OH (C2, C4, C5), OCH₃ (C1)	C₁₄H₁₀O₆	274.23	~1.8	High polarity due to multiple hydroxyls
1-Hydroxy-2,3,4,5-tetramethoxy	OH (C1), OCH₃ (C2, C3, C4, C5)	C₁₇H₁₆O₇	332.30	~2.9	High lipophilicity, methoxy dominance
7-Methoxy-1-chloro-4-nitro	Cl (C7), OCH₃ (C1), NO₂ (C4)	C₁₄H₈ClNO₅	305.67	~2.5	Electron-withdrawing nitro group
2,7-Dichloro-1,3-dihydroxy-6-methoxy-8-methyl	Cl (C2, C7), OH (C1, C3), OCH₃ (C6), CH₃ (C8)	C₁₅H₁₀Cl₂O₅	341.14	~3.5	Steric hindrance, multiple substituents

*Estimated using Crippen’s method and substituent contributions.